Cas no 637022-63-0 (1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester structure
637022-63-0 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester
CAS No:637022-63-0
MF:C7H9ClN2O2
MW:188.611560583115
CID:1656835
PubChem ID:604759
Update Time:2025-04-21

1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester
    • 4-chloro-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
    • ethyl 4-chloro-3-methyl-1H-pyrazole-5-carboxylate
    • F97767
    • Ethyl 4-chloro-3-methyl-1H-pyrazole-5-carboxylate #
    • Ethyl 4-chloro-5-methylpyrazole-3-carboxylate
    • 4-Chloro-5-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • SCHEMBL2846088
    • 637022-63-0
    • AKOS024015213
    • DB-091513
    • 4-Chloro-5-methylpyrazole-3-carboxylic Acid Ethyl Ester
    • 4-Chloro-3-methyl-1H-pyrazole-5-carboxylic acid ethyl ester
    • ethyl 4-chloro-5-methyl-1H-pyrazole-3-carboxylate
    • MDL: MFCD17193555
    • Inchi: 1S/C7H9ClN2O2/c1-3-12-7(11)6-5(8)4(2)9-10-6/h3H2,1-2H3,(H,9,10)
    • InChI Key: YEUFDJAHBFUZMI-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)OCC)=NNC=1C

Computed Properties

  • Exact Mass: 188.03537
  • Monoisotopic Mass: 188.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 54.98
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